Cas no 22584-00-5 (Butanoic acid,3-cyano-, ethyl ester)

• Product Name: Butanoic acid,3-cyano-, ethyl ester
• CAS No: 22584-00-5
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• CID: 282899
• PubChem ID: 316536
• Update Time: 2025-04-19

Butanoic acid,3-cyano-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,3-cyano-, ethyl ester
• ethyl 3-cyanobutanoate
• 3-Cyan-buttersaeure-aethylester
• 3-Cyano-3-methyl-propionic acid, ethyl ester
• 3-cyano-butyric acid ethyl ester
• AC1L7U2K
• Brenzweinsaeure-aethylester-nitril
• ethyl 3-cyanobutyrate
• NSC244818
• rac-ethyl 3-cyanobutanoate
• HNRANOZSFPYDHH-UHFFFAOYSA-N
• Ethyl 3-cyanobutanoate #
• SCHEMBL3992347
• DTXSID90311672
• NSC-244818
• 22584-00-5

• Inchi： 1S/C7H11NO2/c1-3-10-7(9)4-6(2)5-8/h6H,3-4H2,1-2H3
• InChI Key： HNRANOZSFPYDHH-UHFFFAOYSA-N
• SMILES： O(CC)C(CC(C#N)C)=O

Computed Properties

• Exact Mass: 141.07903
• Monoisotopic Mass: 141.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.09